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Compound of Interest

Compound Name: 3,5-Dimethoxyaniline

Cat. No.: B133145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity 3,5-Dimethoxyaniline (CAS

No. 10272-07-8), a critical intermediate in the pharmaceutical and fine chemical industries. This

document details commercial suppliers, key chemical properties, relevant experimental

protocols for its application, and its role in specific biological signaling pathways.

Commercial Suppliers and Product Specifications
High-purity 3,5-Dimethoxyaniline is available from a range of commercial suppliers, each

offering various grades suitable for laboratory research and bulk manufacturing. The selection

of a supplier should be guided by the specific purity requirements, intended application, and

available documentation such as Certificates of Analysis (CoA) and Safety Data Sheets (SDS).

[1][2]

Table 1: Comparison of Commercial Suppliers and Product Specifications
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Supplier
Product
Number(s)

Purity
Specification(s
)

Analytical
Method

Physical
Appearance

Sigma-Aldrich D130001 98% Not Specified Solid

Thermo Scientific

Chemicals
A15073 ≥97.5% GC

White to grey or

pale brown

crystals or

powder

Tokyo Chemical

Industry (TCI)
D1484 >98.0%

GC, Nonaqueous

Titration

White to Light

yellow to Light

orange powder

to crystal

Biosynth FD22196 Not Specified Not Specified Not Specified

Chem-Impex 01735 ≥ 98.5% GC

Off-white to

beige or brown

powder

GTI Laboratory

Supplies

FSC10272078-

25GM
99.8% Not Specified Not Specified

MyBioSource MBS6086530 Not Specified Not Specified
Low Melting

Light Grey Solid

Table 2: Physicochemical Properties of 3,5-Dimethoxyaniline
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Property Value Reference

CAS Number 10272-07-8 [3][4]

Molecular Formula C₈H₁₁NO₂ [3][4]

Molecular Weight 153.18 g/mol [3][4]

Melting Point 52-59 °C [4][5]

Boiling Point 178 °C at 20 mmHg [4]

Flash Point 135 °C (275 °F) - closed cup [3][4]

Solubility
Soluble in DMSO and

Methanol. Insoluble in water.
[6]

Appearance
White to beige or brownish

powder or needles.
[5]

Experimental Protocols
3,5-Dimethoxyaniline is a versatile building block in organic synthesis, particularly for the

development of bioactive molecules.[7][8] Below are detailed experimental protocols for the

synthesis of representative compounds.

Synthesis of N-(3,5-dimethoxyphenyl)acridin-9-amine
(Anticancer Agent)
This protocol describes the synthesis of a novel anticancer compound using 3,5-
Dimethoxyaniline.[9]

Methodology:

Reaction Setup: In a round-bottom flask, dissolve 3,5-dimethoxyaniline (0.7 g, 4.7 mmol)

and potassium carbonate (0.7 g, 4.7 mmol) in absolute ethanol (approximately 20.0 ml).

Stirring: Stir the mixture for 45 minutes at room temperature.
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Addition of Reactants: To the stirred mixture, add 9-chloroacridine (0.5 g, 2.3 mmol) and

potassium iodide (0.1 g, 0.6 mmol).

Reflux: Reflux the reaction mixture for a specified period, monitoring the reaction progress by

thin-layer chromatography (TLC).

Work-up: After completion of the reaction, cool the mixture and pour it into ice-cold water.

Purification: Collect the resulting precipitate by filtration, wash with water, and recrystallize

from methanol to yield the purified N-(3,5-dimethoxyphenyl)acridin-9-amine.

Synthesis of Schiff Bases (Antioxidant Agents)
This protocol outlines the synthesis of Schiff base derivatives of 3,5-Dimethoxyaniline, which

have demonstrated antioxidant activity.[10]

Methodology:

Reactant Mixture: In a suitable solvent (e.g., ethanol), mix equimolar amounts of 3,5-
Dimethoxyaniline and a substituted aromatic aldehyde.

Catalyst Addition: Add a catalytic amount of glacial acetic acid to the mixture.

Reaction Condition: Stir the reaction mixture at room temperature or under reflux, with

progress monitored by TLC.

Isolation: Upon completion, the Schiff base product may precipitate out of the solution. If not,

the solvent can be removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent, such as methanol, to yield the pure Schiff base.

Signaling Pathway and Mechanism of Action
Derivatives of 3,5-Dimethoxyaniline have been shown to interact with specific cellular

signaling pathways. For instance, stilbene derivatives incorporating the 3,5-dimethoxyphenyl

moiety can modulate the Keap1-Nrf2 pathway, a critical regulator of cellular antioxidant

responses.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b133145?utm_src=pdf-body
https://www.researchgate.net/publication/306321448_Investigation_of_Antioxidant_Activity_of_3_5-Dimethoxyaniline_Derivatives
https://www.benchchem.com/product/b133145?utm_src=pdf-body
https://www.benchchem.com/product/b133145?utm_src=pdf-body
https://www.benchchem.com/product/b133145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The NQO1-inducing activity of 3,5-dimethoxy-trans-stilbene is linked to the nuclear factor E2-

related factor 2 (Nrf2) pathway.[11] Under normal conditions, Nrf2 is kept in the cytoplasm by

its inhibitor, Keap1, which facilitates its degradation. Electrophilic compounds, such as certain

derivatives of 3,5-Dimethoxyaniline, can react with Keap1, leading to the release and nuclear

translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in

the promoter region of target genes, inducing the expression of antioxidant and detoxifying

enzymes like NQO1.
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Caption: Nrf2 signaling pathway activated by 3,5-Dimethoxyaniline derivatives.

Safety and Handling
3,5-Dimethoxyaniline is harmful if swallowed and causes skin and serious eye irritation. It may

also cause respiratory irritation.[4][12] Appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.

[3] Work should be conducted in a well-ventilated area or under a fume hood.[3] Store the

compound in a cool, dry place away from light and moisture.[3] Refer to the supplier's Safety

Data Sheet (SDS) for complete safety information.[3][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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